Cas no 396079-04-2 (Pentanoic acid, 5-amino-4-oxo-, (3-methylphenyl)methyl ester)

• Product name: Pentanoic acid, 5-amino-4-oxo-, (3-methylphenyl)methyl ester
• CAS No: 396079-04-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1514522

Pentanoic acid, 5-amino-4-oxo-, (3-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-4-oxo-, (3-methylphenyl)methyl ester

• Inchi： 1S/C13H17NO3/c1-10-3-2-4-11(7-10)9-17-13(16)6-5-12(15)8-14/h2-4,7H,5-6,8-9,14H2,1H3
• InChI Key： ZQOQFACWOHNFDK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC(C)=C1)(=O)CCC(=O)CN

Computed Properties

• Exact Mass: 235.12091

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 370.7±32.0 °C(Predicted)
• PSA: 69.39
• pka: 7.24±0.29(Predicted)